Cyclamic acid

• CAS No.: 100-88-9
• Product Name: Cyclamic acid
• Molecular Formula: C6H13NO3S
• Molecular Weight: 179.24 g/mol
• IUPAC Name: cyclohexylsulfamic acid
• Standard InChI: InChI=1S/C6H13NO3S/c8-11(9,10)7-6-4-2-1-3-5-6/h6-7H,1-5H2,(H,8,9,10)
• Standard InChIKey: HCAJEUSONLESMK-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NS(=O)(=O)O
• Canonical SMILES: C1CCC(CC1)NS(=O)(=O)O
• Colorform: Crystals; White crystalline powde
• Melting Point: 169.5 °C; 169-170°C
• Physical Description: Solid
• Description: Cyclamic acid, also known as cyclamate or hexamic acid, belongs to the class of organic compounds known as cyclamates. Cyclamates are compounds containing a cyclohexylsulfamic acid moiety. Cyclamic acid exists as a solid, slightly soluble (in water), and an extremely strong acidic compound (based on its pKa). Within the cell, cyclamic acid is primarily located in the cytoplasm. Cyclamic acid can be biosynthesized from sulfamic acid.; Salts and esters of cyclamic acid.; Cyclohexylsulfamic acid is a member of the class of sulfamic acids that is sulfamic acid carrying an N-cyclohexyl substituent. It has a role as a human xenobiotic metabolite and an environmental contaminant. It derives from a sulfamic acid. It is a conjugate acid of a cyclohexylsulfamate.
• Solubility: 1 G DISSOLVES IN ABOUT 7.5 ML OF WATER, 4 ML OF ALC, 4 ML OF PROPYLENE GLYCOL, OR 6 ML OF ACETONE; SLIGHTLY SOL IN CHLOROFORM AND INSOL IN HEXANE; Very soluble in alkali; Soluble in alcohol; insoluble in oils; In water, 1.0X10+6 mg/L /SRC:miscible/ at 25 °C (est)
• Synonyms: Calcium Cyclamate; Cyclamate; Cyclamate Calcium (2:1) Salt; Cyclamate, Calcium; Cyclamate, Calcium (2:1) Salt, Dihydrate; Cyclamate, Potassium; Cyclamate, Sodium; Cyclamate, Sodium Salt; Cyclamates; Cyclamic Acid; Potassium Cyclamate; Sodium Cyclamate
• Vapor Pressure: 5.31X10-7 mm Hg at 25 °C (est)
• Reference: [1]. http://en.wikipedia.org/wiki/Cyclamic_acid
• PubChem Compound: 7533
• Last Modified: Nov 11 2021